Cas no 327067-74-3 (2-({4-[(4-fluoroanilino)sulfonyl]anilino}carbonyl)benzoic acid)

• Product name: 2-({4-[(4-fluoroanilino)sulfonyl]anilino}carbonyl)benzoic acid
• CAS No: 327067-74-3
• MF: C₂₀H₁₅FN₂O₅S
• MW: 414.406907320023
• MDL: MFCD02157243
• CID: 4786264

2-({4-[(4-fluoroanilino)sulfonyl]anilino}carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-[(4-fluoroanilino)sulfonyl]anilino}carbonyl)benzoic acid

• MDL： MFCD02157243
• Inchi： 1S/C20H15FN2O5S/c21-13-5-7-15(8-6-13)23-29(27,28)16-11-9-14(10-12-16)22-19(24)17-3-1-2-4-18(17)20(25)26/h1-12,23H,(H,22,24)(H,25,26)
• InChI Key： DEDQDAITDQHFIE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(NC1=CC=C(S(NC2=CC=C(F)C=C2)(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-({4-[(4-fluoroanilino)sulfonyl]anilino}carbonyl)benzoic acid

Comprehensive Guide to 2-({4-[(4-fluoroanilino)sulfonyl]anilino}carbonyl)benzoic acid (CAS No. 327067-74-3): Properties, Applications, and Market Insights

2-({4-[(4-fluoroanilino)sulfonyl]anilino}carbonyl)benzoic acid (CAS No. 327067-74-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This structurally complex molecule features a benzoic acid core functionalized with sulfonamide and carbonyl linkages, making it valuable for various applications. With the increasing demand for sulfonamide derivatives in drug discovery, this compound has become a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 2-({4-[(4-fluoroanilino)sulfonyl]anilino}carbonyl)benzoic acid combines several pharmacologically important motifs. The fluoroanilino moiety contributes to enhanced bioavailability and metabolic stability, while the sulfonyl bridge offers potential for hydrogen bonding interactions. These structural characteristics make it particularly relevant in current research trends focusing on targeted drug delivery systems and enzyme inhibition therapies, addressing common search queries about "sulfonamide-based pharmaceuticals" and "fluorinated drug candidates."

From a synthetic chemistry perspective, CAS 327067-74-3 represents an interesting case study in multi-step organic synthesis. The compound's preparation typically involves sequential reactions including sulfonamide formation, acylation, and carboxylation. Recent advances in green chemistry approaches have prompted researchers to investigate more sustainable routes for synthesizing such complex molecules, aligning with the growing industry focus on environmentally friendly production methods.

In pharmaceutical applications, 2-({4-[(4-fluoroanilino)sulfonyl]anilino}carbonyl)benzoic acid has shown promise as a potential building block for carbonic anhydrase inhibitors. This aligns with current therapeutic areas of interest, including glaucoma treatment and anticonvulsant development. The compound's structural features allow for specific interactions with enzyme active sites, making it a valuable subject for structure-activity relationship (SAR) studies - a frequent topic in medicinal chemistry literature and academic searches.

The analytical characterization of 327067-74-3 presents unique challenges and opportunities. Modern techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are typically employed to confirm its structure and purity. These analytical aspects are particularly relevant given the increasing regulatory requirements for pharmaceutical intermediates and the industry's emphasis on comprehensive characterization data.

Market dynamics for 2-({4-[(4-fluoroanilino)sulfonyl]anilino}carbonyl)benzoic acid reflect broader trends in fine chemicals supply. With growing demand for custom synthesis services and research chemicals, suppliers are expanding their portfolios of specialized intermediates like this compound. The global market for such pharmaceutical building blocks is projected to grow steadily, driven by ongoing drug discovery efforts and the need for novel chemical entities in therapeutic development.

Storage and handling of CAS 327067-74-3 require standard precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in anhydrous conditions is recommended to maintain stability. This practical information addresses common queries from laboratory professionals about chemical storage best practices.

Future research directions for 2-({4-[(4-fluoroanilino)sulfonyl]anilino}carbonyl)benzoic acid may explore its potential in crystal engineering and materials science applications. The compound's ability to form specific intermolecular interactions makes it interesting for designing functional materials, an area receiving increased attention in scientific literature and patent filings.

For researchers considering working with 327067-74-3, several key suppliers offer this compound with varying purity grades. The selection of appropriate quality standards depends on the intended application, whether for analytical reference standards, medicinal chemistry, or process development purposes. This practical guidance responds to frequent procurement-related searches in the scientific community.

In conclusion, 2-({4-[(4-fluoroanilino)sulfonyl]anilino}carbonyl)benzoic acid represents an important chemical entity with diverse potential applications. Its unique structural features and relevance to current pharmaceutical research trends ensure continued interest from both academic and industrial researchers. As synthetic methodologies advance and new therapeutic targets emerge, compounds like CAS 327067-74-3 will likely play increasingly important roles in drug discovery and development pipelines.